4-(3-Fluoro-4-hydroxyphenyl)-2-nitrophenol

• IUPAC Name: 4-(3-fluoro-4-hydroxyphenyl)-2-nitrophenol
• InChI: InChI=1S/C12H8FNO4/c13-9-5-7(1-3-11(9)15)8-2-4-12(16)10(6-8)14(17)18/h1-6,15-16H
• InChI Key: URRMZFVHLMEXFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)O)F)[N+](=O)[O-])O
• Molecular Formula: C12H8FNO4
• DSSTOX Substance ID: DTXSID20686244
• Molecular Weight: 249.19 g/mol
• CAS No.: 1261923-11-8

Description

4-(3-Fluoro-4-hydroxyphenyl)-2-nitrophenol is an organic compound characterized by the presence of a fluorine atom, a hydroxyl group, and a nitro group attached to a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(3-Fluoro-4-hydroxyphenyl)-2-nitrophenol typically involves the nitration of 4-(3-Fluoro-4-hydroxyphenyl)phenol. The nitration process can be carried out using a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions to ensure the selective introduction of the nitro group at the desired position on the phenyl ring.

Industrial Production Methods: In an industrial setting, the production of 4-(3-Fluoro-4-hydroxyphenyl)-2-nitrophenol may involve large-scale nitration reactors equipped with temperature control systems to maintain the reaction conditions. The product is then purified through recrystallization or other suitable purification techniques to obtain the desired compound in high purity.

Types of Reactions:

Oxidation: The hydroxyl group in 4-(3-Fluoro-4-hydroxyphenyl)-2-nitrophenol can undergo oxidation to form corresponding quinones.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst or metal hydrides.

Substitution: The fluorine atom can participate in nucleophilic aromatic substitution reactions, where it is replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate or chromium trioxide in acidic medium.

Reduction: Hydrogen gas with palladium on carbon or sodium borohydride.

Substitution: Sodium methoxide or other strong nucleophiles in polar aprotic solvents.

Major Products:

Oxidation: Quinones.

Reduction: Aminophenols.

Substitution: Phenols with substituted nucleophiles.

Scientific Research Applications

4-(3-Fluoro-4-hydroxyphenyl)-2-nitrophenol has several applications in scientific research:

Chemistry: Used as a starting material for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique chemical structure and biological activity.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(3-Fluoro-4-hydroxyphenyl)-2-nitrophenol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways and molecular targets involved depend on the specific application and context of use.

Comparison with Similar Compounds

4-(3-Fluoro-4-hydroxyphenyl)phenol: Lacks the nitro group, making it less reactive in certain chemical reactions.

4-Hydroxy-3-nitrophenylfluoride: Similar structure but with different substitution patterns, leading to variations in chemical reactivity and biological activity.

2-Fluoro-4-nitrophenol: Different position of the fluorine and nitro groups, affecting its chemical properties and applications.

Uniqueness: 4-(3-Fluoro-4-hydroxyphenyl)-2-nitrophenol is unique due to the specific arrangement of its functional groups, which confer distinct chemical reactivity and potential biological activities. This uniqueness makes it a valuable compound for research and development in various scientific fields.